1-Tert-butyl-3-{imidazo[1,2-b]pyridazin-6-yloxy}azetidine

• IUPAC Name: 6-(1-tert-butylazetidin-3-yl)oxyimidazo[1,2-b]pyridazine
• InChI: InChI=1S/C13H18N4O/c1-13(2,3)16-8-10(9-16)18-12-5-4-11-14-6-7-17(11)15-12/h4-7,10H,8-9H2,1-3H3
• InChI Key: JDUHLFNSZMEBDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1CC(C1)OC2=NN3C=CN=C3C=C2
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

“1-Tert-butyl-3-{imidazo[1,2-b]pyridazin-6-yloxy}azetidine” is a compound that has been studied for its potential therapeutic significance. It is known to play a crucial role in numerous disease conditions.

Synthesis Analysis

The synthesis of this compound involves the use of 6-substituted morpholine or piperazine imidazo[1,2-b]pyridazines, with an appropriate aryl substituent at position-3. The lead compound, 26, inhibits the enzymatic activity of TAK1 with an IC 50 of 55 nM.

Molecular Structure Analysis

The imidazo[1,2-b]pyridazine moiety is a privileged drug moiety that is found in many approved and experimental drugs. It has been demonstrated in multiple reports that while the imidazo[1,2-b]pyridazine moiety binds to the hinge region of kinases, substitutions at positions 2, 3, 6, 7, and 8 dictate kinase selectivity and potency.

Scientific Research Applications

This compound has shown promising anti-fungal effects, particularly against Candida spp. . .

Imidazole derivatives, such as the one , have been reported to exhibit antibacterial properties. .

Imidazole-containing compounds have been found to exhibit antitumor activity. .

Imidazole derivatives have also been reported to have antidiabetic effects. .

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Imidazole derivatives have been reported to have antiviral properties. .

Mechanism of Action

Target of Action

Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been found to act against the human pi3kα active site . PI3Kα is a lipid kinase that plays a crucial role in various cellular functions, including cell proliferation, growth, and differentiation .

Mode of Action

If we consider the action of similar compounds, they inhibit the pi3kα, leading to a decrease in the phosphorylation of akt, a serine/threonine kinase . This inhibition disrupts the PI3K/Akt signaling pathway, which is often overactive in cancer cells, thereby inhibiting cell proliferation and promoting apoptosis .

Biochemical Pathways

The compound likely affects the PI3K/Akt signaling pathway. This pathway is crucial for cell survival and growth. When PI3Kα is inhibited, the production of PIP3 (phosphatidylinositol 3,4,5-triphosphate) is reduced, leading to decreased Akt phosphorylation . This disruption can lead to the induction of apoptosis and inhibition of cell proliferation, particularly in cancer cells where this pathway is often dysregulated .

Result of Action

Based on the action of similar compounds, we can infer that the inhibition of the pi3k/akt pathway could lead to decreased cell proliferation and increased apoptosis, particularly in cancer cells .